3-(furan-2-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 5-(furan-2-yl)-2-phenylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C14H10N2O3/c17-14(18)12-9-11(13-7-4-8-19-13)15-16(12)10-5-2-1-3-6-10/h1-9H,(H,17,18)
• InChI Key: NQQPNNSSTWGYPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=CC(=N2)C3=CC=CO3)C(=O)O
• Molecular Formula: C14H10N2O3
• Molecular Weight: 254.24 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, such as 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, involves reactions of 3-(furan-2-yl)propenoic acids and their esters with arenes in Brønsted superacid TfOH. The corresponding O,C-diprotonated forms of the starting furan acids and esters are considered reactive electrophilic species in these transformations.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include the hydration of carbon–carbon double bonds in the side chain and furane ring, in addition to the hydrophenylation. The further oligomerization proceeds through the addition of starting compounds or their hydrated derivatives, thus forming ether or ester bonds.

Scientific Research Applications

Sustainable Synthesis of Novel Acrylic Acids

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Inhibitors for Malonyl-CoA Decarboxylase (MCD)

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Urease Inhibition

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Furan Platform Chemicals Beyond Fuels and Plastics

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Functionalized Furo[3,2-a]acridine Derivatives

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Selective Reduction of Olefinic Groups

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These applications highlight the versatility and potential impact of 3-(2-furyl)-1-phenyl-1H-pyrazole-5-carboxylic acid in scientific research.

Safety and Hazards

The safety data sheet of a similar compound, (E)-3-(furan-2-yl)acrylic acid, suggests avoiding dust formation, breathing mist, gas or vapours, and contacting with skin and eye. It also recommends using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas.

Future Directions

The future directions for the research and development of such compounds could involve exploring their potential applications in various fields. For instance, biomass-derived furans are considered platform chemicals and are widely used for the synthesis of many fine chemicals, pharmaceuticals, polymers, resins, solvents, adhesives, fungicides, paints, antifreezes, fuels, and others.

Mechanism of Action

Target of Action

It’s worth noting that heterocyclic compounds with a nitrogen atom in the ring, such as pyrazoles, have been found to play a crucial role in drug design . They have shown many pharmacological properties, including anticonvulsant, antioxidant, antibacterial, fungicidal, antiviral, anti-inflammatory, antidepressant, anti-tubercular, anticancer, and antipyretic activities .

Result of Action

Similar compounds have been found to exhibit a range of biological activities, including anticancer, anti-inflammatory, and antiviral effects .